molecular formula C17H15FN2O2 B8366017 3-Fluoro-4cyanophenyl 5-n-butylpicolinate

3-Fluoro-4cyanophenyl 5-n-butylpicolinate

Cat. No.: B8366017
M. Wt: 298.31 g/mol
InChI Key: GDNCVJFXNPGRSC-UHFFFAOYSA-N
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Description

3-Fluoro-4cyanophenyl 5-n-butylpicolinate is a useful research compound. Its molecular formula is C17H15FN2O2 and its molecular weight is 298.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H15FN2O2

Molecular Weight

298.31 g/mol

IUPAC Name

(4-cyano-3-fluorophenyl) 5-butylpyridine-2-carboxylate

InChI

InChI=1S/C17H15FN2O2/c1-2-3-4-12-5-8-16(20-11-12)17(21)22-14-7-6-13(10-19)15(18)9-14/h5-9,11H,2-4H2,1H3

InChI Key

GDNCVJFXNPGRSC-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=CN=C(C=C1)C(=O)OC2=CC(=C(C=C2)C#N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-n-butyl picolinic acid (1.8 g) and 3-fluoro-4-cyanophenol (1.4 g) were dissolved in methylene chloride (30 ml). While the resulting solution was kept at 0° C. or lower, a solution (20 ml) of dicyclohexylcarbodimide (2.1 g) in methylene chloride was dropped to the above solution, followed by further agitating for 3 hours, filtering off the resulting solids, adding 2N-NaOH aqueous solution to the filtrate, separating the methylene chloride layer, washing it with water till the washing water became neutral, distilling off the solvent from the methylene chloride layer and recrystallizing the residue from ethanol to obtain the objective 3-fluoro-4cyanophenyl 5-n-butylpicolinate (0.3 g) having a m.p. of 45.1°-46.1° C.
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1.8 g
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1.4 g
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30 mL
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20 mL
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0 (± 1) mol
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